Cas no 1806862-98-5 (3-(Difluoromethyl)-2-iodo-6-nitropyridine-4-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-2-iodo-6-nitropyridine-4-carboxaldehyde
• CAS No: 1806862-98-5
• MF: C₇H₃F₂IN₂O₃
• MW: 328.011600732803
• CID: 4892332
• Update Time: 2025-07-21

3-(Difluoromethyl)-2-iodo-6-nitropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-6-nitropyridine-4-carboxaldehyde

• Inchi： 1S/C7H3F2IN2O3/c8-6(9)5-3(2-13)1-4(12(14)15)11-7(5)10/h1-2,6H
• SMILES： IC1C(C(F)F)=C(C=O)C=C([N+](=O)[O-])N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 1.8
• Topological Polar Surface Area: 75.8

Additional information on 3-(Difluoromethyl)-2-iodo-6-nitropyridine-4-carboxaldehyde

Comprehensive Overview of 3-(Difluoromethyl)-2-iodo-6-nitropyridine-4-carboxaldehyde (CAS No. 1806862-98-5)

3-(Difluoromethyl)-2-iodo-6-nitropyridine-4-carboxaldehyde (CAS No. 1806862-98-5) is a highly specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the nitropyridine family, a class of heterocyclic compounds known for their versatile applications in medicinal chemistry and material science. The presence of functional groups such as difluoromethyl, iodo, and nitro makes this molecule a valuable intermediate for synthesizing more complex structures.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their unique physicochemical properties, including enhanced metabolic stability and bioavailability. Researchers are particularly interested in 3-(Difluoromethyl)-2-iodo-6-nitropyridine-4-carboxaldehyde as a building block for developing novel small-molecule inhibitors and agrochemicals. Its iodo substituent offers excellent reactivity for cross-coupling reactions, a hot topic in modern synthetic chemistry.

The compound's nitro group is another critical feature, enabling its use in bioorthogonal chemistry and click chemistry applications. These techniques are widely explored in drug discovery and diagnostics, aligning with the growing interest in precision medicine and targeted therapies. Additionally, the carboxaldehyde moiety provides a handle for further functionalization, making it a versatile scaffold for combinatorial chemistry.

From an industrial perspective, 3-(Difluoromethyl)-2-iodo-6-nitropyridine-4-carboxaldehyde is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressures and environmental concerns, researchers are actively seeking eco-friendly methods to produce such intermediates. This aligns with the broader trend of green solvents and catalytic processes, which are frequently searched topics in scientific databases.

Another area of interest is the compound's potential role in crop protection. Fluorinated pyridines are known for their herbicidal and fungicidal properties, and this molecule's unique substitution pattern could lead to the development of next-generation agrochemicals. Given the global focus on food security and sustainable agriculture, this application is highly relevant to current research priorities.

In summary, 3-(Difluoromethyl)-2-iodo-6-nitropyridine-4-carboxaldehyde (CAS No. 1806862-98-5) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural features make it a valuable tool for researchers exploring drug discovery, green chemistry, and sustainable agriculture. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in these fields.